BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for RecG DNA
Binding Assays (EMSA)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: RecG protein
CAS No.: 145137-68-4
Cat. No.: B1174793
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Electrophoretic Mobility Shift Assay (EMSA), also known as a gel shift or gel retardation
assay, is a widely used technique to study protein-DNA interactions. This method is based on
the principle that a protein-DNA complex migrates more slowly than the free DNA fragment
through a non-denaturing polyacrylamide or agarose gel. This application note provides a
detailed protocol for performing EMSA to qualitatively and quantitatively analyze the binding of
E. coli RecG protein to its preferred DNA substrates, such as forked DNA and Holliday
junctions.

RecG is a crucial helicase involved in DNA repair and recombination, specifically in the
processing of stalled replication forks.[1][2][3] It recognizes and binds to branched DNA
structures, catalyzing their branch migration.[3][4] Understanding the binding affinity and
specificity of RecG to these structures is essential for elucidating its biological function and for
the development of potential therapeutic inhibitors.
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Core Principles of RecG EMSA

The assay involves incubating purified RecG protein with a labeled DNA probe that mimics a
physiological substrate (e.g., a forked duplex or a Holliday junction). The reaction mixture is
then subjected to electrophoresis on a native gel. The mobility of the DNA probe is retarded
upon binding to RecG, resulting in a "shifted" band corresponding to the RecG-DNA complex.
The fraction of bound DNA can be quantified to determine the binding affinity (dissociation
constant, Kd).

Experimental Protocols
Part 1: Purification of Recombinant His-tagged RecG
Protein

This protocol provides a general guideline for the overexpression and purification of His-tagged
E. coli RecG from a bacterial expression system.[5][6][7]

1.1. Overexpression of RecG:

e Transform an appropriate E. coli expression strain (e.g., BL21(DE3)) with a plasmid
encoding His-tagged RecG.

¢ Inoculate a single colony into 50 mL of LB medium containing the appropriate antibiotic and
grow overnight at 37°C with shaking.

e The next day, inoculate 1 L of LB medium with the overnight culture and grow at 37°C with
shaking until the OD600 reaches 0.5-0.6.

e Induce protein expression by adding IPTG to a final concentration of 0.4-1 mM.
o Continue to grow the culture for an additional 3-4 hours at 30-37°C.[5][7]

o Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. The cell pellet can be
stored at -80°C or used immediately.

1.2. Cell Lysis:
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e Resuspend the cell pellet in 20-30 mL of ice-cold Lysis Buffer (50 mM Tris-HCI pH 8.0, 500
mM NaCl, 10 mM imidazole, 1 mM PMSF, 1 mg/mL lysozyme).

 Incubate on ice for 30 minutes.

e Sonicate the cell suspension on ice to ensure complete lysis and to shear the genomic DNA.
 Clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C to pellet cell debris.
1.3. Affinity Chromatography:

o Equilibrate a Ni-NTA affinity column with 10 column volumes of Lysis Buffer (without
lysozyme and PMSF).

e Load the clarified lysate onto the column at a slow flow rate (0.5-1 mL/min).

e Wash the column with 20 column volumes of Wash Buffer (50 mM Tris-HCI pH 8.0, 500 mM
NacCl, 20-40 mM imidazole) to remove non-specifically bound proteins.

e Elute the His-tagged RecG protein with Elution Buffer (50 mM Tris-HCI pH 8.0, 500 mM
NaCl, 250-500 mM imidazole). Collect fractions and monitor protein elution by measuring
absorbance at 280 nm or by Bradford assay.

1.4. Protein Dialysis and Storage:

Pool the fractions containing the purified RecG protein.

Dialyze the protein against a suitable storage buffer (e.g., 50 mM Tris-HCI pH 7.5, 150 mM
NaCl, 1 mM DTT, 50% glycerol) to remove imidazole and for long-term stability.

Determine the protein concentration using a Bradford assay or by measuring A280.

Aliquot the purified protein and store at -80°C.

Part 2: Preparation of Labeled DNA Substrates

RecG preferentially binds to branched DNA structures.[1][4] Forked DNA and Holliday junctions
are common substrates used in RecG EMSA. These can be prepared by annealing synthetic
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oligonucleotides. One of the oligonucleotides is typically labeled for detection. Non-radioactive
labeling with fluorescent dyes (e.g., 6-FAM, Cy5) is a common and safer alternative to
radioactive labeling.

2.1. Oligonucleotide Design:

o Forked DNA Substrate: Requires at least three oligonucleotides to form a Y-shaped
structure.

e Holliday Junction Substrate: Requires four oligonucleotides that can anneal to form a four-
way junction.

2.2. Example Oligonucleotide Sequences for a Forked DNA Substrate:

Oligo Name Sequence (5' to 3') Modification

GCT AAT TCG AGC TCG
Strand 1 GTA CCC GGG GAT CCT 5' 6-FAM
CTA GAG TCA CCT

AGG TGA CTC TAG AGG ATC
Strand 2 CCC GGG TAC CGAGCT None
CGAATTAGC

| Strand 3 | GCT AAT TCG AGC TCG GTA CCC GGG GAT CCT CTA GAG TCACCT GCA
GGC ATG CAAGCT TGG CAC TGG CCG TCG TTT TAC | None |

2.3. Annealing Protocol:

e Resuspend the oligonucleotides in annealing buffer (e.g., 10 mM Tris-HCI pH 7.5, 50 mM
NaCl, 1 mM EDTA).

e Mix the oligonucleotides in equimolar amounts in a microcentrifuge tube.
o Heat the mixture to 95°C for 5 minutes in a heat block or thermocycler.

 Allow the mixture to cool slowly to room temperature over several hours. This can be
achieved by turning off the heat block and leaving the tube in it to cool.
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e The annealed DNA substrate can be purified from a native polyacrylamide gel to ensure
homogeneity.

Part 3: RecG DNA Binding Reaction (EMSA)
3.1. Binding Buffer (5X):

100 mM Tris-HCI (pH 8.0)

250 mM KCl

25 mM MgCI2

5SmMDTT

50% Glycerol

0.5 mg/mL BSA
3.2. Binding Reaction Setup (20 uL total volume):
o Prepare a master mix of the common reaction components.

« In a microcentrifuge tube, combine the following on ice:

o

4 uL of 5X Binding Buffer

[¢]

2 uL of 10X non-specific competitor DNA (e.g., 1 pg/uL poly(dI-dC))

[¢]

X UL of purified RecG protein (titrate concentrations, e.g., 0-500 nM)

[e]

X UL of nuclease-free water to bring the volume to 19 pL.
e Add 1 pL of the labeled DNA probe (final concentration typically 0.1-1 nM).

o Gently mix and incubate at room temperature (or 37°C) for 20-30 minutes.

Part 4: Gel Electrophoresis and Detection
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4.1. Gel Preparation:

» Prepare a 5-8% native polyacrylamide gel in 0.5X TBE buffer. The percentage of the gel may
need to be optimized depending on the size of the DNA substrate and the protein.

e Pre-run the gel at 100-150V for 30-60 minutes in a cold room or using a cooling system to
remove any remaining ammonium persulfate and to equilibrate the gel temperature.[8]

4.2. Electrophoresis:

e Add 2 pL of 10X native gel loading dye (without SDS or reducing agents) to each binding
reaction.

o Carefully load the samples into the wells of the pre-run gel.

e Run the gel at a constant voltage (e.g., 100-150V) in 0.5X TBE buffer until the dye front has
migrated an appropriate distance. Electrophoresis should be performed at 4°C to maintain
the stability of the protein-DNA complexes.

4.3. Detection:

» Fluorescently Labeled Probes: Scan the gel using a fluorescence imager with the
appropriate excitation and emission filters for the dye used.

» Radiolabeled Probes: Dry the gel and expose it to a phosphor screen or X-ray film.

Data Presentation and Quantitative Analysis
Quantitative Data Summary

The binding affinity of RecG for different DNA substrates can be determined by quantifying the
amount of free and bound DNA at various protein concentrations. The dissociation constant
(Kd) is the protein concentration at which half of the DNA probe is bound.
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Dissociation

DNA Substrate Organism Reference
Constant (Kd)
Deinococcus
Holliday Junction radiodurans (Wedge ~100 nM [9]
Domain)
o ) High Affinity (specific
Forked DNA Escherichia coli [10]

Kd not stated)

Holliday Junction

Escherichia coli

High Affinity (specific
Kd not stated)

[2]

Note: The table will be populated with more specific Kd values as they are identified in the

literature. The provided values are indicative.

Protocol for Quantitative Analysis of EMSA Data

e Image Quantification: Use gel imaging software (e.g., ImageJ) to quantify the intensity of the

bands corresponding to the free DNA probe and the shifted RecG-DNA complex in each

lane.

o Calculate Fraction Bound: For each protein concentration, calculate the fraction of the DNA

probe that is bound using the following formula: Fraction Bound = Intensity of Bound DNA /
(Intensity of Bound DNA + Intensity of Free DNA)

o Data Plotting: Plot the Fraction Bound as a function of the RecG protein concentration.

o Kd Determination: Fit the data to a binding isotherm equation, such as the Hill equation,

using graphing software (e.g., GraphPad Prism, Origin). The Kd is the protein concentration
at which the Fraction Bound is 0.5.[11][12][13]
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Caption: Experimental workflow for the RecG Electrophoretic Mobility Shift Assay (EMSA).
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Caption: Logical relationship of RecG binding to branched DNA leading to a mobility shift.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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